Cas no 55585-92-7 (2-acetamido-4-sulfanylbutanoic acid)

2-Acetamido-4-sulfanylbutanoic acid is a sulfur-containing amino acid derivative with potential applications in biochemical and pharmaceutical research. Its structure, featuring both acetamido and sulfanyl functional groups, makes it a versatile intermediate for synthesizing peptides or modified biomolecules. The sulfanyl moiety provides reactivity for conjugation or redox studies, while the acetamido group enhances stability. This compound may serve as a precursor for investigating enzyme inhibition, antioxidant properties, or chelation effects. Its balanced hydrophilicity and reactivity render it suitable for controlled modifications in aqueous or organic media. Researchers value its potential in probing thiol-dependent biochemical pathways or designing targeted molecular probes.

2-acetamido-4-sulfanylbutanoic acid structure

55585-92-7 structure

Product Name:2-acetamido-4-sulfanylbutanoic acid

CAS No:55585-92-7

MF:C₆H₁₁NO₃S

MW:177.221440553665

MDL:MFCD01723057

CID:369404

PubChem ID:108348

Update Time:2025-05-28

2-acetamido-4-sulfanylbutanoic acid Chemical and Physical Properties

Names and Identifiers

- Homocysteine, N-acetyl-
- N-acetyl-DL-homocysteine
- N-acetyl-Homocysteine
- BRN 2360443
- Butyric acid, 2-acetamido-4-mercapto-, DL-
- DL-Homocysteine, N-acetyl-
- N-acetylhomocysteine
- N-acetyl-L-homocysteine
- 2-acetamido-4-sulfanylbutanoic acid
- DTXSID10970927
- AKOS006276817
- EINECS 259-713-2
- EN300-198964
- 2-Acetamido-4-mercaptobutanoicacid
- 2-Acetamido-4-mercaptobutanoic acid
- 55585-92-7
- SCHEMBL93988
- N-(1-Hydroxyethylidene)homocysteine
- MDL： MFCD01723057
- Inchi： 1S/C6H11NO3S/c1-4(8)7-5(2-3-11)6(9)10/h5,11H,2-3H2,1H3,(H,7,8)(H,9,10)
- InChI Key： REYLLNRLWCBKCM-UHFFFAOYSA-N
- SMILES： SCCC(C(=O)O)NC(C)=O

Computed Properties

Exact Mass: 177.04600
Monoisotopic Mass: 177.04596439g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 3
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 11
Rotatable Bond Count: 4
Complexity: 160
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: -0.3
Topological Polar Surface Area: 67.4Å²

Experimental Properties

PSA: 108.69000
LogP: 0.73590

2-acetamido-4-sulfanylbutanoic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Enamine	EN300-198964-0.05g	2-acetamido-4-sulfanylbutanoic acid	55585-92-7	93%	0.05g	$182.0	2023-09-16
Enamine	EN300-198964-0.1g	2-acetamido-4-sulfanylbutanoic acid	55585-92-7	93%	0.1g	$272.0	2023-09-16
Enamine	EN300-198964-0.25g	2-acetamido-4-sulfanylbutanoic acid	55585-92-7	93%	0.25g	$389.0	2023-09-16
Enamine	EN300-198964-0.5g	2-acetamido-4-sulfanylbutanoic acid	55585-92-7	93%	0.5g	$613.0	2023-09-16
Enamine	EN300-198964-1.0g	2-acetamido-4-sulfanylbutanoic acid	55585-92-7	93%	1g	$785.0	2023-05-31
Enamine	EN300-198964-2.5g	2-acetamido-4-sulfanylbutanoic acid	55585-92-7	93%	2.5g	$1539.0	2023-09-16
Enamine	EN300-198964-5.0g	2-acetamido-4-sulfanylbutanoic acid	55585-92-7	93%	5g	$2277.0	2023-05-31
Enamine	EN300-198964-10.0g	2-acetamido-4-sulfanylbutanoic acid	55585-92-7	93%	10g	$3376.0	2023-05-31
Enamine	EN300-198964-1g	2-acetamido-4-sulfanylbutanoic acid	55585-92-7	93%	1g	$785.0	2023-09-16
Enamine	EN300-198964-5g	2-acetamido-4-sulfanylbutanoic acid	55585-92-7	93%	5g	$2277.0	2023-09-16